Cas no 1935258-12-0 (Tert-butyl 3-cyano-3-(methylamino)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-cyano-3-(methylamino)pyrrolidine-1-carboxylate
• CAS No: 1935258-12-0
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• MDL: MFCD32860165
• CID: 5611863
• PubChem ID: 123928205
• Update Time: 2025-10-28

Tert-butyl 3-cyano-3-(methylamino)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1935258-12-0
• tert-butyl 3-cyano-3-(methylamino)pyrrolidine-1-carboxylate
• EN300-3565290
• 1-Pyrrolidinecarboxylic acid, 3-cyano-3-(methylamino)-, 1,1-dimethylethyl ester
• Tert-butyl 3-cyano-3-(methylamino)pyrrolidine-1-carboxylate

• MDL： MFCD32860165
• Inchi： 1S/C11H19N3O2/c1-10(2,3)16-9(15)14-6-5-11(7-12,8-14)13-4/h13H,5-6,8H2,1-4H3
• InChI Key： AHEUXUKYVWKBFZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C#N)(C1)NC)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 344.5±42.0 °C(Predicted)
• pka: 4.03±0.20(Predicted)

Additional information on Tert-butyl 3-cyano-3-(methylamino)pyrrolidine-1-carboxylate

Tert-butyl 3-cyano-3-(methylamino)pyrrolidine-1-carboxylate (CAS No. 1935258-12-0): A Comprehensive Overview

Tert-butyl 3-cyano-3-(methylamino)pyrrolidine-1-carboxylate, identified by its CAS number 1935258-12-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a pyrrolidine core with distinct functional groups, exhibits unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of a tert-butyl group, a cyano group, and a methylamino group on the pyrrolidine ring imparts specific reactivity and structural characteristics, which are crucial for its applications in medicinal chemistry.

The tert-butyl 3-cyano-3-(methylamino)pyrrolidine-1-carboxylate structure is particularly interesting due to its potential role in the synthesis of bioactive molecules. The cyano group (-CN) can participate in various chemical transformations, including nucleophilic additions and condensation reactions, while the methylamino group (-NHCH₃) provides basicity and can engage in hydrogen bonding interactions. These features make the compound a versatile building block for designing molecules with specific pharmacological targets.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds, such as pyrrolidines, in the development of new medications. Pyrrolidine derivatives are known for their ability to mimic natural bioactive scaffolds and have been incorporated into numerous drug candidates across different therapeutic categories. The Tert-butyl 3-cyano-3-(methylamino)pyrrolidine-1-carboxylate compound, with its optimized substitution pattern, represents a promising candidate for further exploration in this context.

In the realm of medicinal chemistry, the CAS no 1935258-12-0 compound has been studied for its potential applications in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Kinase enzymes play a pivotal role in cell signaling pathways, and their inhibition can lead to therapeutic benefits. The unique structural motifs present in Tert-butyl 3-cyano-3-(methylamino)pyrrolidine-1-carboxylate make it an attractive scaffold for designing kinase inhibitors with high selectivity and potency.

Moreover, the compound's reactivity allows for further derivatization, enabling chemists to explore a wide range of analogs with tailored properties. This flexibility is essential for optimizing drug candidates during the preclinical development phase. Researchers have leveraged the tert-butyl 3-cyano-3-(methylamino)pyrrolidine-1-carboxylate scaffold to develop novel molecules that exhibit improved pharmacokinetic profiles and reduced side effects compared to existing treatments.

Recent studies have also demonstrated the utility of this compound in the synthesis of protease inhibitors. Proteases are enzymes involved in various physiological processes, and their overactivity is associated with several diseases, including Alzheimer's disease and certain types of cancer. By designing inhibitors that target specific proteases, researchers aim to modulate these enzymatic activities and alleviate disease symptoms. The CAS no 1935258-12-0 derivative has shown promise as a precursor for such inhibitors due to its ability to form stable complexes with protease active sites.

The incorporation of computational methods into drug discovery has further enhanced the understanding of how Tert-butyl 3-cyano-3-(methylamino)pyrrolidine-1-carboxylate interacts with biological targets. Molecular docking simulations have been employed to predict binding affinities and identify optimal binding orientations. These computational approaches complement experimental data and provide insights into the structural features that contribute to biological activity. Such integrative strategies are crucial for accelerating the development of new therapeutics.

Another area where this compound has found relevance is in the synthesis of antiviral agents. Viruses rely on host cellular machinery for replication, and inhibiting viral enzymes or proteins can disrupt their life cycle. The tert-butyl 3-cyano-3-(methylamino)pyrrolidine-1-carboxylate scaffold has been explored as a basis for developing inhibitors targeting viral proteases and polymerases. Preliminary results suggest that derivatives of this compound exhibit inhibitory activity against certain viral strains, making them candidates for further investigation.

The versatility of CAS no 1935258-12-0 also extends to its use as a chiral building block in asymmetric synthesis. Chiral molecules are non-superimposable mirror images of each other and are crucial in pharmaceuticals due to their enantioselective interactions with biological targets. By leveraging chiral auxiliaries or catalysts during synthesis, researchers can obtain enantiomerically pure forms of this compound, which are essential for developing enantiopure drugs with enhanced efficacy and safety profiles.

In conclusion, Tert-butyl 3-cyano-3-(methylamino)pyrrolidine-1-carboxylate (CAS No. 1935258-12-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse applications across multiple therapeutic areas, including kinase inhibition, protease inhibition, antiviral therapy, and chiral synthesis. As research continues to uncover new methodologies and targets in drug discovery, compounds like this one will remain invaluable tools for medicinal chemists striving to develop innovative treatments for human diseases.